Cas no 1602939-67-2 (1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-)

• Product Name: 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-
• CAS No: 1602939-67-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5291542
• Update Time: 2025-06-25

1-Propanone, 1-(1-aminocyclopropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-

• Inchi： 1S/C7H13NO/c1-5(2)6(9)7(8)3-4-7/h5H,3-4,8H2,1-2H3
• InChI Key： NIGDQPNWXBCRIE-UHFFFAOYSA-N
• SMILES： C(C1(N)CC1)(=O)C(C)C

Additional information on 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-

Chemical Profile of 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl- (CAS No: 1602939-67-2)

The compound 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-, identified by its CAS number 1602939-67-2, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of ketones, characterized by a carbonyl group (C=O) attached to two carbon atoms. The presence of a 1-(1-aminocyclopropyl) substituent and a 2-methyl group introduces unique structural and functional properties, making it a subject of interest in synthetic chemistry and drug development.

Structurally, the molecule consists of a propanone backbone with an amino-substituted cyclopropyl group at the first carbon and a methyl group at the second carbon. This arrangement imparts distinct reactivity patterns, which are exploited in various chemical transformations. The cyclopropyl ring, being a three-membered heterocycle, introduces steric and electronic effects that can influence the compound's interactions with biological targets. Such structural features are often leveraged in medicinal chemistry to modulate binding affinity and selectivity.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential applications in pharmaceuticals. The 1-(1-aminocyclopropyl)-2-methylpropanone structure has garnered attention due to its ability to serve as a versatile intermediate in the synthesis of more complex molecules. Researchers have been investigating its utility in constructing scaffolds for small-molecule drugs, particularly those targeting neurological and inflammatory disorders. The amino group on the cyclopropyl ring provides a handle for further functionalization, enabling the attachment of pharmacophoric units that can enhance biological activity.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of the propanone moiety and the cyclopropylamine substituent creates a framework that can be modified to fit specific pharmacological profiles. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory properties by incorporating additional functional groups such as carboxylic acids or alcohols. These modifications can fine-tune the compound's solubility, metabolic stability, and target interaction.

Advances in computational chemistry have further facilitated the exploration of 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl-'s potential. Molecular modeling techniques allow researchers to predict how this compound might interact with biological receptors at an atomic level. Such insights are crucial for designing molecules with optimized binding affinities and reduced off-target effects. The ability to virtually screen vast libraries of derivatives has accelerated the drug discovery process, making compounds like this one increasingly valuable.

Experimental validation of these computational findings has been ongoing. In vitro studies have begun to unravel the mechanistic aspects of how derivatives of this compound exert their effects. Initial results suggest that certain modifications can lead to potent inhibition of enzymes involved in inflammatory pathways. This aligns with broader trends in pharmaceutical research, where targeting these pathways is key to developing effective treatments for chronic diseases. The versatility of CAS No: 1602939-67-2 makes it a promising candidate for further investigation.

The synthesis of this compound also presents interesting challenges and opportunities for chemists. Traditional methods involve multi-step reactions that require careful optimization to ensure high yields and purity. However, recent developments in catalytic processes have made it possible to streamline these synthetic routes, reducing both cost and environmental impact. Such improvements are essential for facilitating access to complex molecules like this one without compromising on quality.

Future directions in research may focus on exploring the stereochemical aspects of 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl- derivatives. The cyclopropyl ring exists as two enantiomers, each potentially offering distinct biological activities due to differences in spatial arrangement around the chiral center. By selectively producing and studying these enantiomers, scientists can gain deeper insights into structure-activity relationships (SAR) and develop more targeted therapies.

In conclusion, 1-Propanone, 1-(1-aminocyclopropyl)-2-methyl- (CAS No: 1602939-67-2) represents a fascinating intersection of organic chemistry and medicinal science. Its unique structural features make it a valuable scaffold for drug development, with potential applications spanning multiple therapeutic areas. As research continues to uncover new synthetic methods and biological functions, this compound is poised to play an increasingly important role in the discovery and design of novel therapeutics.